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Introduction
Methyltriethylammonium carbonate, an ionic liquid, presents a unique set of properties that

are of growing interest in various scientific and industrial fields. This technical guide provides a

comprehensive overview of its known characteristics, drawing from available data to inform

researchers, scientists, and professionals in drug development. This document summarizes its

physicochemical properties, and highlights areas where further research is needed to fully

characterize this compound.

Core Properties
Methyltriethylammonium carbonate is a quaternary ammonium salt with the chemical

formula C9H21NO3.[1] It is most commonly available as a solution, typically around 50%

concentration in a methanol and water mixture.[1] Its classification as a dangerous good for

transport underscores the need for careful handling. The absence of reported melting and

boiling points in public databases suggests that the compound may be thermally unstable.

Physicochemical Properties
A summary of the available quantitative data for methyltriethylammonium carbonate is

presented in Table 1. It is important to note that specific experimental data for the pure
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compound, such as density and solubility in various solvents, are not widely available in the

reviewed literature. The provided refractive index pertains to the commercially available

solution.

Table 1: Physicochemical Properties of Methyltriethylammonium Carbonate

Property Value Source

Chemical Formula C9H21NO3 [1]

Molecular Weight 191.27 g/mol [1]

CAS Number 113840-08-7 [1]

Appearance Typically a solution [1]

Refractive Index (n20/D)
1.407 (for ~50% solution in

methanol:water 2:3)
[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of

methyltriethylammonium carbonate are not readily available in the surveyed scientific

literature. However, general methodologies for the synthesis of related quaternary ammonium

carbonates can provide a foundational understanding.

General Synthesis of Quaternary Ammonium
Carbonates
The synthesis of quaternary ammonium carbonates can often be achieved through the reaction

of a tertiary amine with an alkylating agent such as dimethyl carbonate.[2][3] One patented

method describes the preparation of tri-long-chain alkyl-ammonium bicarbonate and carbonate

from a tri-long-chain alkyl tertiary amine and dimethyl carbonate without the use of toxic

alkylation reagents or catalysts.[4] Another approach involves the reaction of a tertiary amine

and methanol with a cyclic carbonate to yield a quaternary ammonium methocarbonate, which

can then be converted to the corresponding carbonate.[5] A further general method involves

the reaction of a C1-C20 alkyl or aryl-substituted alkyl, C8-C20 alkyl quaternary ammonium

chloride with a metal hydroxide, followed by reaction with carbon dioxide.[6]
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It is crucial to note that these are general procedures for related compounds, and specific

reaction conditions, stoichiometry, and purification methods would need to be optimized for the

synthesis of methyltriethylammonium carbonate.

Logical Relationship for a General Quaternary
Ammonium Carbonate Synthesis
The following diagram illustrates a generalized logical workflow for the synthesis of a

quaternary ammonium carbonate, based on the common methodologies found in the literature.

General Synthesis Workflow for Quaternary Ammonium Carbonates
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Click to download full resolution via product page

Caption: A simplified workflow illustrating the general synthesis of quaternary ammonium

carbonates from a tertiary amine and an alkylating agent.

Applications and Areas of Research
Methyltriethylammonium carbonate and related quaternary ammonium salts are being

explored for a variety of applications, leveraging their properties as ionic liquids.

Catalysis: Quaternary ammonium salts can act as catalysts in various chemical

transformations. For instance, they have been investigated for their catalytic activity in
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transesterification reactions.[2]

Material Science: These compounds are also being explored in the development of

advanced materials. Their use as extractants in hydrometallurgy is an emerging area of

interest.

Carbon Capture: The potential for ionic liquids to be used in CO2 capture technologies is an

active area of research.

Conclusion and Future Directions
Methyltriethylammonium carbonate is an ionic liquid with potential applications in catalysis

and materials science. While some of its basic chemical properties are documented, there is a

significant lack of detailed quantitative data, including its density, solubility in various solvents,

and thermodynamic properties. Furthermore, specific and detailed experimental protocols for

its synthesis, purification, and analysis are not widely published. The absence of such

information hinders the full exploitation of this compound's potential. Future research should

focus on a more thorough characterization of its physicochemical properties and the

development of standardized experimental procedures. Such efforts will be crucial for

advancing its application in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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